Cas no 776-75-0 (1-Benzoylpiperidine)

• Product Name: 1-Benzoylpiperidine
• CAS No: 776-75-0
• MF: C₁₂H₁₅NO
• MW: 189.253603219986
• MDL: MFCD00023702
• CID: 39890
• PubChem ID: 69892
• Update Time: 2025-10-25

1-Benzoylpiperidine Chemical and Physical Properties

Names and Identifiers

• 1-benzoylpiperidine
• phenyl(piperidin-1-yl)methanone
• 4-benzoylpiperidine
• Benzoic acid N-piperidide
• Benzoic acid,piperidide
• Benzoylpiperidine
• N-Benzoylpiperidin
• N-benzoylpiperidine
• PhCON(CH2)5
• Piperidine,1-benzoyl
• Protectine I
• Phenyl-piperidin-1-yl-methanone
• Piperidine, 1-benzoyl-
• alpha-Repellin
• Benzoic acid, piperidide
• N-Benzoyl piperidine
• LG 20104
• Benzoyl piperidine
• .alpha.-Repellin
• P 162
• R 162
• N-Benzoylpiperidin [German]
• 1-Benzoyl-Piperidine
• Benzoic acid piperidide
• phenyl(1-piperidyl)methanone
• phenyl-piperidin-1-ylmethanone
• MLS00
• PHENYL(PIPERIDINO)METHANONE
• B5512
• NSC 26344
• CS-0014481
• D89138
• CHEBI:188827
• SB41089
• NCGC00246771-01
• R-162
• Protectine I;alpha-Repellin
• Protectine I;-Repellin
• NSC1992
• Benzoylpiperidin
• NSC 1992
• MLS002637604
• NSC-1992
• DTXSID80228265
• NSC26344
• 776-75-0
• MFCD00023702
• F0808-1081
• EINECS 212-280-3
• AC-907/25014313
• HMS1578B14
• AI3-05550
• UNII-B678L9IQ0Y
• NSC-26344
• NS00037941
• CHEMBL1897277
• A839160
• AKOS000491597
• EN300-1265370
• SCHEMBL243236
• 5-20-02-00450 (Beilstein Handbook Reference)
• SMR001530235
• BRN 0136611
• 4eh4
• B678L9IQ0Y
• Cambridge id 5172602
• FT-0659564
• Q27274423
• 0OL
• METHANONE, PHENYL-1-PIPERIDINYL-
• N-BENZOYLPIPERIDINE [MI]
• BS-44008
• DTXCID00150756
• P-162
• STK092213
• 1-Benzoylpiperidine

• MDL： MFCD00023702
• Inchi： 1S/C12H15NO/c14-12(11-7-3-1-4-8-11)13-9-5-2-6-10-13/h1,3-4,7-8H,2,5-6,9-10H2
• InChI Key： YXTROGRGRSPWKL-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)N1CCCCC1
• BRN： 0136611

Computed Properties

• Exact Mass: 189.11500
• Monoisotopic Mass: 189.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.2
• Topological Polar Surface Area: 20.3

Experimental Properties

• Color/Form: Colorless triclinic crystal
• Density: 1.0356 (rough estimate)
• Melting Point: 48.0 to 52.0 deg-C
• Boiling Point: 321°C(lit.)
• Flash Point: 180-184°C/20mm
• Refractive Index: 1.5400 (estimate)
• PSA: 20.31000
• LogP: 2.25060
• Solubility: Soluble in alcohol and ether, insoluble in water.
• λmax: 224(lit.)

1-Benzoylpiperidine Security Information

• Safety Instruction： S22-S24/25
• RTECS：TM4600000
• Safety Term：S22;S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives 1-benzoylpiperidines

Additional information on 1-Benzoylpiperidine

1-Benzoylpiperidine (CAS No. 776-75-0): Properties, Applications, and Market Insights

1-Benzoylpiperidine (CAS No. 776-75-0) is a versatile organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, also known as N-benzoylpiperidine, features a piperidine ring substituted with a benzoyl group, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for 1-Benzoylpiperidine uses, 1-Benzoylpiperidine synthesis, and 1-Benzoylpiperidine suppliers, reflecting its broad applicability.

The chemical structure of 1-Benzoylpiperidine contributes to its unique properties, including moderate solubility in organic solvents and stability under standard conditions. These characteristics make it suitable for applications in drug discovery, where it serves as a building block for more complex molecules. Recent trends in AI-driven drug design and green chemistry have further highlighted the importance of such intermediates in developing sustainable pharmaceutical processes.

One of the key areas where 1-Benzoylpiperidine finds application is in the synthesis of bioactive compounds. Its role as a precursor in the production of central nervous system (CNS) agents and analgesics has been well-documented. Additionally, the compound is often explored in academic research for its potential in creating novel heterocyclic compounds, a topic frequently searched by chemistry students and professionals alike.

The market for 1-Benzoylpiperidine has seen steady growth, driven by increasing demand from the pharmaceutical and agrochemical sectors. Suppliers and manufacturers are focusing on improving production efficiency to meet the needs of global clients. Searches for 1-Benzoylpiperidine price and 1-Benzoylpiperidine bulk suppliers indicate a robust commercial interest, particularly in regions with thriving chemical industries like North America, Europe, and Asia.

From a regulatory perspective, 1-Benzoylpiperidine is generally regarded as safe for research and industrial use when handled according to standard safety protocols. However, users often inquire about 1-Benzoylpiperidine safety data and 1-Benzoylpiperidine handling precautions, emphasizing the need for clear guidelines and documentation.

In conclusion, 1-Benzoylpiperidine (CAS No. 776-75-0) remains a critical compound in modern chemistry, with applications spanning pharmaceuticals, agrochemicals, and material science. Its relevance is further amplified by ongoing research into sustainable synthesis methods and its role in developing next-generation therapeutics. For those seeking detailed technical specifications or procurement options, consulting reputable chemical databases and specialty suppliers is highly recommended.